Cas no 5205-11-8 (Prenyl benzoate)

Prenyl benzoate Properties

Names and Identifiers

• 2-Buten-1-ol,3-methyl-, 1-benzoate
• 3-Methyl-2-butenyl Benzoate
• 3-methylbut-2-enyl benzoate
• Benzoic Acid 3-Methyl-2-butenyl Ester
• Benzoic Acid Prenyl Ester
• Prenyl Benzoate
• 2-BUTEN-1-OL, 3-METHYL-, BENZOATE
• 3-methylbut-2-en-1-yl benzoate
• Benzoic acid, 3-methyl-2-butenyl ester
• 2-Buten-1-ol, 3-methyl-, 1-benzoate
• O577ZIE86G
• INVWRXWYYVMFQC-UHFFFAOYSA-N
• DSSTox_CID_27131
• DSSTox_RID_82138
• DSSTox_GSID_47131
• Delta-
• +Expand

• MDL： MFCD00036570
• InChIKey： INVWRXWYYVMFQC-UHFFFAOYSA-N
• Inchi： 1S/C12H14O2/c1-10(2)8-9-14-12(13)11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• SMILES： O(C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H]
• BRN： 2046710

Computed Properties

• Exact Mass: 190.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Heavy Atom Count: 14
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.80960
• PSA: 26.30000
• Refractive Index: 1.5190-1.5210
• Boiling Point: 107°C/2.3mmHg
• Flash Point: 125 ºC
• FEMA: 4203 | PRENYL BENZOATE
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.018

Prenyl benzoate Security Information

• RTECS：EM9473900
• Safety Instruction： 61
• Dangerous goods sign： N
• Hazard Statement： H303-H316
• Warning Statement： P312-P332+P313
• Prompt：warning
• Risk Phrases： 50

Prenyl benzoate Customs Data

• HS CODE：2916310090
• Customs Data：

  China Customs Code:

  2916310090

  Overview:

  2916310090 Other benzoic acids and their salts and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916310090 other benzoic acid and its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters